2-(2-methoxyphenyl)-N-[4-(trifluoromethyl)benzyl]ethanamine

• IUPAC Name: 2-(2-methoxyphenyl)-N-[[4-(trifluoromethyl)phenyl]methyl]ethanamine
• InChI: InChI=1S/C17H18F3NO/c1-22-16-5-3-2-4-14(16)10-11-21-12-13-6-8-15(9-7-13)17(18,19)20/h2-9,21H,10-12H2,1H3
• InChI Key: BWJAHHBQBBUEGV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNCC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C17H18F3NO
• Molecular Weight: 309.33 g/mol

Description

2-(2-methoxyphenyl)-N-[4-(trifluoromethyl)benzyl]ethanamine, also known as O-4310, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the family of arylalkylamines and has been found to exhibit interesting pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-(2-methoxyphenyl)-N-[4-(trifluoromethyl)benzyl]ethanamine is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI), similar to commonly prescribed antidepressants such as fluoxetine and sertraline. This means that it increases the levels of serotonin in the brain, which can improve mood and reduce anxiety.
Biochemical and Physiological Effects:
2-(2-methoxyphenyl)-N-[4-(trifluoromethyl)benzyl]ethanamine has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, as well as other neurotransmitters such as norepinephrine and dopamine. It has also been found to increase the expression of brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(2-methoxyphenyl)-N-[4-(trifluoromethyl)benzyl]ethanamine is that it has been extensively studied in animal models, which has provided valuable information about its potential therapeutic applications. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are a number of future directions for research on 2-(2-methoxyphenyl)-N-[4-(trifluoromethyl)benzyl]ethanamine. One area of interest is its potential as a treatment for other psychiatric disorders, such as bipolar disorder and schizophrenia. Another area of interest is its potential as a neuroprotective agent, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease. Further research is needed to fully understand the potential therapeutic applications of this compound.
In conclusion, 2-(2-methoxyphenyl)-N-[4-(trifluoromethyl)benzyl]ethanamine is a chemical compound that has been extensively studied for its potential therapeutic applications. It has been found to exhibit antidepressant and anxiolytic effects in animal models, and further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(2-methoxyphenyl)-N-[4-(trifluoromethyl)benzyl]ethanamine involves the reaction of 2-methoxyphenylacetonitrile with 4-(trifluoromethyl)benzylmagnesium bromide, followed by reduction of the resulting imine with sodium borohydride. This method has been optimized for high yield and purity.

Scientific Research Applications

2-(2-methoxyphenyl)-N-[4-(trifluoromethyl)benzyl]ethanamine has been studied for its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. It has been found to exhibit antidepressant and anxiolytic effects in animal models, suggesting that it may have similar effects in humans.